Cas no 939801-87-3 (4-(3-methylphenyl)thian-4-ol)

• Product Name: 4-(3-methylphenyl)thian-4-ol
• CAS No: 939801-87-3
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• MDL: MFCD30477400
• CID: 5235755
• PubChem ID: 83688250
• Update Time: 2026-03-08

4-(3-methylphenyl)thian-4-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-ol, tetrahydro-4-(3-methylphenyl)-
• 4-(3-methylphenyl)thian-4-ol

• MDL： MFCD30477400
• Inchi： 1S/C12H16OS/c1-10-3-2-4-11(9-10)12(13)5-7-14-8-6-12/h2-4,9,13H,5-8H2,1H3
• InChI Key： RBSUJYWIAZFJSC-UHFFFAOYSA-N
• SMILES： C1SCCC(C2=CC=CC(C)=C2)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-(3-methylphenyl)thian-4-ol

4-(3-Methylphenyl)thian-4-ol: A Comprehensive Overview

The compound CAS No. 939801-87-3, also known as 4-(3-methylphenyl)thian-4-ol, is a fascinating organic molecule that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of thianols, which are sulfur-containing analogs of alcohols, and its structure consists of a thiane ring (a six-membered ring with two sulfur atoms) substituted with a 3-methylphenyl group. The presence of the sulfur atom in the ring introduces interesting electronic and structural characteristics, making this compound a subject of interest in various fields, including medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the importance of 4-(3-methylphenyl)thian-4-ol in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The sulfur atom in the thiane ring plays a crucial role in modulating the electronic environment of the molecule, which can influence its interaction with biological systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant activity against inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its medicinal applications, 4-(3-methylphenyl)thian-4-ol has also been investigated for its role in catalytic processes. The sulfur-containing functional group makes it an attractive candidate for use as a ligand in transition metal-catalyzed reactions. Recent advancements in asymmetric catalysis have shown that this compound can act as an effective chiral ligand, facilitating the synthesis of enantioselective products. This property is particularly valuable in the pharmaceutical industry, where the production of chiral compounds is often challenging and requires precise control over stereochemistry.

The synthesis of CAS No. 939801-87-3 has been optimized through various methodologies, with researchers focusing on improving yield and reducing reaction times. One notable approach involves the use of microwave-assisted synthesis, which has proven to be highly efficient for constructing thiane derivatives. This method not only accelerates the reaction process but also enhances the purity of the final product, making it more suitable for downstream applications.

Beyond its chemical synthesis and applications, 4-(3-methylphenyl)thian-4-ol has also been studied for its environmental impact. As concerns about sustainability grow, there is increasing interest in developing eco-friendly chemical processes. Recent research has explored the use of this compound as a component in biodegradable materials, leveraging its unique structural properties to create materials that degrade more efficiently under natural conditions.

In conclusion, CAS No. 939801-87-3, or 4-(3-methylphenyl)thian-4-ol, represents a versatile and promising molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and catalytic processes, positions it as a key player in future innovations within the fields of medicine, materials science, and sustainable chemistry.